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An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction
AC710 mesylate is a potent and selective small molecule inhibitor targeting the Platelet-

Derived Growth Factor Receptor (PDGFR) family of kinases, with particularly high affinity for

FMS-like tyrosine kinase 3 (FLT3) and Colony-Stimulating Factor 1 Receptor (CSF1R).[1]

Activating mutations in FLT3 are a common driver in acute myeloid leukemia (AML), making it a

key therapeutic target.[1] Simultaneously, CSF1R plays a crucial role in the proliferation and

differentiation of monocytes and macrophages, which are implicated in various cancers and

inflammatory diseases.[1] The dual inhibitory activity of AC710 mesylate against both FLT3

and CSF1R suggests its potential as a therapeutic agent in these contexts. This technical guide

provides a comprehensive overview of the biochemical and cellular activity of AC710
mesylate, detailed experimental protocols for its evaluation, and a visual representation of the

relevant signaling pathways.

Quantitative Data on Kinase Inhibition
AC710 mesylate demonstrates potent inhibition of both FLT3 and CSF1R, as determined by

biochemical kinase assays. The dissociation constants (Kd) highlight the high affinity of the

compound for these kinases.
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Kinase Target Dissociation Constant (Kd) (nM)

FLT3 0.6[1]

CSF1R 1.57[1]

Signaling Pathways
To understand the mechanism of action of AC710 mesylate, it is essential to visualize the

signaling cascades initiated by FLT3 and CSF1R.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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